Cas no 27637-71-4 (Loroxanthin)

• Product Name: Loroxanthin
• CAS No: 27637-71-4
• MF: C₄₀H₅₆O₃
• MW: 584.870852470398
• CID: 281128
• PubChem ID: 16061271
• Update Time: 2024-03-01

Loroxanthin Chemical and Physical Properties

Names and Identifiers

• b,e-Carotene-3,3',19-triol, (3R,3'R,6'R)-
• 4',5'-didehydro-5',6'-dihydro-β,β-carotene-3,3',19-triol
• b,e-Carotene-3,19,3'-triol
• LogP
• β,β-carotene-3,3',19-triol, 4',5'-didehydro-5',6'-dihydro-
• loroxanthin
• Loroxanthin/ 19-Hydroxylutein
• Q63398269
• 19-hydroxy-lutein
• ODGGKCNQKSEQNL-CWBMHJDKSA-N
• LMPR01070156
• 27637-71-4
• DTXSID201345685
• (3R,3'R,6'R)-beta,epsilon-Carotene-3,3',19-triol
• Loroxanthin

• Inchi： 1S/C40H56O3/c1-29(16-12-17-31(3)20-22-37-32(4)24-35(42)26-39(37,6)7)14-10-11-15-30(2)18-13-19-34(28-41)21-23-38-33(5)25-36(43)27-40(38,8)9/h10-24,35-37,41-43H,25-28H2,1-9H3/b11-10+,16-12+,18-13+,22-20+,23-21+,29-14+,30-15+,31-17+,34-19-/t35-,36+,37-/m0/s1
• InChI Key： ODGGKCNQKSEQNL-CWBMHJDKSA-N
• SMILES： O[C@H]1C=C(C)[C@H](/C=C/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\CO)/C=C/C2=C(C)C[C@H](CC2(C)C)O)/C)/C)C(C)(C)C1

Computed Properties

• Exact Mass: 584.42294564g/mol
• Monoisotopic Mass: 584.42294564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 43
• Rotatable Bond Count: 11
• Complexity: 1290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 9
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7
• XLogP3: 9.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Xanthophylls